Cas no 20282-30-8 (1,1'-Biphenyl,3-(1-methylethyl)-)

1,1'-Biphenyl,3-(1-methylethyl)-, also known as isopropylbiphenyl, is a biphenyl derivative featuring an isopropyl substituent at the 3-position. This compound is valued for its stability and hydrophobic properties, making it useful as an intermediate in organic synthesis and specialty chemical applications. Its biphenyl core contributes to thermal and oxidative resistance, while the isopropyl group enhances solubility in nonpolar solvents. The compound is often employed in high-performance materials, liquid crystals, and as a heat transfer fluid due to its low volatility and high boiling point. Its structural rigidity also lends itself to applications in polymer stabilization and advanced material formulations.
1,1'-Biphenyl,3-(1-methylethyl)- structure
20282-30-8 structure
Product Name:1,1'-Biphenyl,3-(1-methylethyl)-
CAS No:20282-30-8
MF:C15H16
MW:196.287544250488
CID:257926
PubChem ID:88457
Update Time:2025-05-28

1,1'-Biphenyl,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3-(1-methylethyl)-
    • 1-phenyl-3-propan-2-ylbenzene
    • 3-ISOPROPYLBIPHENYL
    • 3-Isopropyl-1,1'-biphenyl
    • EINECS 243-680-6
    • metha-monoisopropylbiphenyl
    • m-mono-isopropylbiphenyl
    • 190322G9QW
    • UNII-190322G9QW
    • 20282-30-8
    • BIPHENYL, 3-ISOPROPYL-
    • 3-Isopropyl-1,1'-biphenyl #
    • DTXSID4074019
    • LIWRTHVZRZXVFX-UHFFFAOYSA-N
    • NS00026570
    • 1,1'-Biphenyl, 3-(1-methylethyl)-
    • F87202
    • Q27252045
    • 3-(1-Methylethyl)-1,1'-biphenyl
    • FT-0692195
    • Inchi： 1S/C15H16/c1-12(2)14-9-6-10-15(11-14)13-7-4-3-5-8-13/h3-12H,1-2H3
    • InChI Key： LIWRTHVZRZXVFX-UHFFFAOYSA-N
    • SMILES： C(C)(C)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 196.12500
  • Monoisotopic Mass: 196.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.958
  • Boiling Point: 300.5°Cat760mmHg
  • Flash Point: 138.4°C
  • Refractive Index: 1.547
  • PSA: 0.00000
  • LogP: 4.47700

1,1'-Biphenyl,3-(1-methylethyl)- Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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